(5-(5-Methyl-thiophen-2-ylmethyl)-thiophen-2-yl)-methanol

• Molecular Formula: C11H12OS2
• Molecular Weight: 224.3 g/mol
• IUPAC Name: [5-[(5-methylthiophen-2-yl)methyl]thiophen-2-yl]methanol
• InChI: InChI=1S/C11H12OS2/c1-8-2-3-9(13-8)6-10-4-5-11(7-12)14-10/h2-5,12H,6-7H2,1H3
• InChI Key: YIPYQTWQSAPRDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CC2=CC=C(S2)CO

Description

(5-(5-Methyl-thiophen-2-ylmethyl)-thiophen-2-yl)-methanol is a useful research compound. Its molecular formula is C11H12OS2 and its molecular weight is 224.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-(5-methyl-thiophen-2-ylmethyl)-thiophene-2-carbaldehyde described in Preparation Example 66 (790 mg, 3.56 mmol) in tetrahydrofuran (5 mL) was added lithium aluminum hydride (41 mg, 1.06 mmol), and the mixture was stirred at room temperature for 10 minutes. Water and ethyl acetate were added to the reaction mixture, which was then partitioned, the organic layer was filtered with a glass filter lined with silica gel, the filtrate was evaporated in vacuo, and the title compound (640 mg, 2.86 mmol, 80.3%) was obtained as a light brown oil.